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Introduction

2-O-caffeoyl-L-malate, also known as phaselic acid, is a naturally occurring hydroxycinnamic
acid ester found in various plants, most notably in red clover (Trifolium pratense). This
compound and its biosynthesis are of significant interest to researchers in plant biology, natural
product chemistry, and drug development due to its roles in plant defense and its potential
applications as an antioxidant and a protective agent against protein degradation. This
technical guide provides an in-depth overview of the biosynthesis pathway of 2-O-caffeoyl-L-
malate, including quantitative data, detailed experimental protocols, and pathway visualizations
to support further research and development.

The core of 2-O-caffeoyl-L-malate biosynthesis lies within the broader phenylpropanoid
pathway, a major route for the synthesis of a wide variety of plant secondary metabolites. The
final and key enzymatic step in the formation of 2-O-caffeoyl-L-malate is catalyzed by the
enzyme hydroxycinnamoyl-CoA:malate hydroxycinnamoyl transferase (HMT), also previously
identified as HCT2. This enzyme facilitates the transfer of a caffeoyl group from its activated
coenzyme A (CoA) thioester, caffeoyl-CoA, to the hydroxyl group of L-malate.

Biosynthesis Pathway

The biosynthesis of 2-O-caffeoyl-L-malate is a specialized branch of the phenylpropanoid
pathway. The pathway begins with the amino acid phenylalanine and proceeds through a
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series of enzymatic reactions to produce various hydroxycinnamoyl-CoA esters, including p-
coumaroyl-CoA, caffeoyl-CoA, and feruloyl-CoA. The specific reaction for the synthesis of 2-O-
caffeoyl-L-malate is the esterification of L-malate with caffeoyl-CoA.

The key enzyme, HMT, is a member of the BAHD family of acyl-CoA transferases. In red clover,
this enzyme demonstrates the crucial activity of transferring the caffeoyl moiety from caffeoyl-
CoA to L-malate, leading to the accumulation of phaselic acid.[1][2] In several plants where
HMT (HCT2) was silenced, the levels of phaselic acid were significantly reduced, confirming
the enzyme's critical role in this pathway.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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